Cas no 2176069-29-5 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide
• CAS No: 2176069-29-5
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 5337618
• Update Time: 2025-05-19

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C20H23N3O2/c24-19(21-13-17-12-18(15-6-7-15)23-14-22-17)20(8-10-25-11-9-20)16-4-2-1-3-5-16/h1-5,12,14-15H,6-11,13H2,(H,21,24)
• InChI Key： IKUDDECENMOTNS-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2=CC(C3CC3)=NC=N2)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• XLogP3: 1.7
• Topological Polar Surface Area: 64.099

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide

Professional Introduction to N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide (CAS No. 2176069-29-5)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide, a compound with the CAS number 2176069-29-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a cyclopropylpyrimidine moiety, which is known for its ability to enhance binding affinity and selectivity in drug design. Furthermore, the presence of a phenyloxane ring system contributes to the compound's stability and bioavailability, making it an attractive candidate for further development.

The synthesis of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide involves a multi-step process that requires precise control over reaction conditions. The incorporation of the cyclopropyl group into the pyrimidine core is particularly challenging, as it necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These techniques not only improve the overall yield but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The cyclopropylpyrimidine scaffold has shown promise in this regard, particularly in the context of targeting kinases and other enzyme-driven pathways. N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide has been investigated for its potential as an inhibitor of specific kinases that play a role in cancer progression. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against several target kinases, suggesting its therapeutic potential.

The phenyloxane ring system in N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide contributes to its pharmacokinetic properties, including solubility and metabolic stability. This feature is particularly important for drug candidates that require oral administration or prolonged circulation in the bloodstream. Computational modeling and molecular dynamics simulations have been used to understand how the phenyloxane moiety influences the compound's behavior within biological systems. These studies have provided valuable insights into optimizing the molecule's properties for better drug-like characteristics.

One of the most exciting aspects of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide is its potential application in combination therapies. The ability to design molecules that can interact with multiple targets simultaneously has become a cornerstone of modern drug development. By leveraging the structural flexibility of both the cyclopropylpyrimidine and phenyloxane moieties, researchers have been able to create compounds that exhibit synergistic effects when used in combination with other therapeutic agents. This approach has shown promise in preclinical models, where combination treatments have outperformed single-agent therapies in terms of efficacy and safety.

The pharmacological profile of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide has been extensively studied in vitro and in vivo. Initial experiments have revealed that the compound exhibits low toxicity profiles, which is a critical requirement for any potential therapeutic agent. Additionally, studies have shown that it can penetrate biological membranes effectively, suggesting its ability to reach target sites within the body. These findings have encouraged further investigation into its potential as a drug candidate.

The development of novel pharmaceutical compounds often involves collaboration between academic researchers and industry scientists. N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-phenyloxane-4-carboxamide is a prime example of such collaboration, where insights from basic research have been translated into tangible drug candidates. This process highlights the importance of interdisciplinary approaches in pharmaceutical innovation. By combining expertise from chemistry, biology, and pharmacology, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The case of N-[(6-cyclopropylpyrimidin-4-yl)methyl-4-phenyloxane-4-carboxamide] (CAS No. 2176069-29-5) underscores this point by demonstrating how structural modifications can lead to compounds with enhanced therapeutic potential. Future research will likely focus on refining synthetic routes to improve scalability and exploring new applications for this versatile scaffold.